1-(4-fluoro-1H-indazol-3-yl)-N-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide
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Description
1-(4-Fluoro-1H-indazol-3-yl)-N-isobutyl-5-oxo-3-pyrrolidinecarboxamide is a synthetic organic compound with potential applications in various fields, including medicinal chemistry and materials science. This compound features a fluorinated indazole moiety, which is known for its stability and unique electronic properties, making it an interesting subject for research and development.
Properties
Molecular Formula |
C16H19FN4O2 |
|---|---|
Molecular Weight |
318.35 g/mol |
IUPAC Name |
1-(4-fluoro-1H-indazol-3-yl)-N-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C16H19FN4O2/c1-9(2)7-18-16(23)10-6-13(22)21(8-10)15-14-11(17)4-3-5-12(14)19-20-15/h3-5,9-10H,6-8H2,1-2H3,(H,18,23)(H,19,20) |
InChI Key |
GTTHKUCYKIVKKB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CNC(=O)C1CC(=O)N(C1)C2=NNC3=C2C(=CC=C3)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Fluoro-1H-indazol-3-yl)-N-isobutyl-5-oxo-3-pyrrolidinecarboxamide typically involves multiple steps, starting with the preparation of the indazole core. One common method involves the reaction of 4-fluoroaniline with hydrazine hydrate to form 4-fluoro-1H-indazole. This intermediate is then subjected to further functionalization to introduce the pyrrolidinecarboxamide moiety.
- Step 1: Formation of 4-Fluoro-1H-indazole:
- React 4-fluoroaniline with hydrazine hydrate in the presence of a suitable catalyst.
- Reaction conditions: Reflux in ethanol or methanol.
- Step 2: Introduction of the Pyrrolidinecarboxamide Moiety:
- React 4-fluoro-1H-indazole with isobutylamine and a suitable coupling reagent (e.g., EDCI or DCC
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